Cas no 25180-26-1 (4-amino-5-hydroxy-6-[4-[4-[(2-hydroxy-1-naphthyl)azo]-3-methoxy-phenyl]-2-methoxy-phenyl]azo-naphthalene-1,3-disulfonic acid)

• Product name: 4-amino-5-hydroxy-6-[4-[4-[(2-hydroxy-1-naphthyl)azo]-3-methoxy-phenyl]-2-methoxy-phenyl]azo-naphthalene-1,3-disulfonic acid
• CAS No: 25180-26-1
• MF: C₃₄H₂₇N₅O₁₀S₂
• MW: 729.73568
• CID: 1421047
• PubChem ID: 408904

4-amino-5-hydroxy-6-[4-[4-[(2-hydroxy-1-naphthyl)azo]-3-methoxy-phenyl]-2-methoxy-phenyl]azo-naphthalene-1,3-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-hydroxy-6-[4-[4-[(2-hydroxy-1-naphthyl)azo]-3-methoxy-phenyl]-2-methoxy-phenyl]azo-naphthalene-1,3-disulfonic acid
• 1,3-napht<wbr>
• 4-Amino-5<wbr>
• LogP
• Chlorazol Blue RW
• 2586-57-4
• C.I. 24280
• C.I. Direct Blue 22, disodium salt
• NSC47753
• DTXSID90862992
• 25180-26-1
• NPKFSFQEYLFRPM-UHFFFAOYSA-N
• NSC-47753
• 4-Amino-5-hydroxy-6-({4'-[(2-hydroxynaphthalen-1-yl)diazenyl]-3,3'-dimethoxy[1,1'-biphenyl]-4-yl}diazenyl)naphthalene-1,3-disulfonic acid
• NSC-16970
• NSC16970
• 1, 4-amino-5-hydroxy-6-[[4'-[(2-hydroxy-1-naphthalenyl)azo]-3,3'-dimethoxy[1,1'-biphenyl]-4-yl]azo]-, disodium salt
• 4-Amino-5-hydroxy-6-[[4-[4-[(2-hydroxynaphthalen-1-yl)diazenyl]-3-methoxyphenyl]-2-methoxyphenyl]diazenyl]naphthalene-1,3-disulfonic acid

• Inchi： InChI=1S/C34H27N5O10S2/c1-48-27-15-19(20-8-12-24(28(16-20)49-2)37-39-33-21-6-4-3-5-18(21)9-14-26(33)40)7-11-23(27)36-38-25-13-10-22-29(50(42,43)44)17-30(51(45,46)47)32(35)31(22)34(25)41/h3-17,40-41H,35H2,1-2H3,(H,42,43,44)(H,45,46,47)
• InChI Key： NPKFSFQEYLFRPM-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N=NC3=C(C=CC4=CC=CC=C43)O)OC)N=NC5=C(C6=C(C=C5)C(=CC(=C6N)S(=O)(=O)O)S(=O)(=O)O)O

Computed Properties

• Exact Mass: 729.12011
• Monoisotopic Mass: 729.11993442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 51
• Rotatable Bond Count: 9
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 260Ų

Experimental Properties

• Density: 1.57
• Refractive Index: 1.721
• PSA: 243.12